Cas no 1599371-13-7 (1-chloro-2-{(2-iodocyclohexyl)oxymethyl}benzene)

• Product Name: 1-chloro-2-{(2-iodocyclohexyl)oxymethyl}benzene
• CAS No: 1599371-13-7
• MF: C₁₃H₁₆ClIO
• MW: 350.623015403748
• CID: 6391675
• PubChem ID: 114772859
• Update Time: 2025-06-14

1-chloro-2-{(2-iodocyclohexyl)oxymethyl}benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-{(2-iodocyclohexyl)oxymethyl}benzene
• EN300-1134907
• 1-chloro-2-{[(2-iodocyclohexyl)oxy]methyl}benzene
• 1599371-13-7

• Inchi： 1S/C13H16ClIO/c14-11-6-2-1-5-10(11)9-16-13-8-4-3-7-12(13)15/h1-2,5-6,12-13H,3-4,7-9H2
• InChI Key： KVKBOBDQAIKGFB-UHFFFAOYSA-N
• SMILES： IC1CCCCC1OCC1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 349.99344g/mol
• Monoisotopic Mass: 349.99344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-chloro-2-{(2-iodocyclohexyl)oxymethyl}benzene

Research Brief on 1-Chloro-2-{(2-Iodocyclohexyl)oxymethyl}Benzene (CAS: 1599371-13-7)

1-Chloro-2-{(2-iodocyclohexyl)oxymethyl}benzene (CAS: 1599371-13-7) is a halogenated organic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a chloro-substituted benzene ring and an iodocyclohexyl ether moiety, has shown potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The synthesis of 1-chloro-2-{(2-iodocyclohexyl)oxymethyl}benzene involves multi-step organic reactions, including halogenation and etherification, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, which is critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. Researchers have also investigated its reactivity under different conditions, providing insights into its potential as a building block for more complex molecular architectures.

In the context of medicinal chemistry, 1-chloro-2-{(2-iodocyclohexyl)oxymethyl}benzene has been evaluated for its biological activity. Preliminary studies suggest that it may exhibit moderate inhibitory effects against certain enzymes and receptors, making it a candidate for further optimization. For instance, its iodine moiety offers opportunities for radiolabeling, which could be exploited in imaging and diagnostic applications. Additionally, its chloro-substituted benzene ring provides a handle for further functionalization, enabling the development of derivatives with enhanced pharmacological properties.

One of the key challenges in working with this compound is its stability under physiological conditions. Recent research has focused on improving its pharmacokinetic profile, including solubility and metabolic stability, to enhance its suitability as a drug candidate. Computational modeling and in vitro assays have been employed to predict its behavior in biological systems, guiding the design of more effective analogs.

Looking ahead, the potential applications of 1-chloro-2-{(2-iodocyclohexyl)oxymethyl}benzene extend beyond drug discovery. Its unique structure makes it a valuable tool in chemical biology for probing molecular interactions and mechanisms. Furthermore, its versatility as a synthetic intermediate opens doors for its use in materials science and agrochemical research. Continued exploration of this compound and its derivatives is expected to yield significant contributions to these fields.

In conclusion, 1-chloro-2-{(2-iodocyclohexyl)oxymethyl}benzene (CAS: 1599371-13-7) represents a promising area of research in chemical biology and medicinal chemistry. Its synthetic accessibility, coupled with its potential biological activity, positions it as a valuable asset for future studies. As researchers continue to unravel its properties and applications, this compound may play a pivotal role in the development of next-generation therapeutics and diagnostic tools.